![molecular formula C8H12ClN3O B6273050 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride CAS No. 2044901-56-4](/img/no-structure.png)
6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride
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Description
“6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride” is a chemical compound with the CAS Number: 2044901-56-4 . It has a molecular weight of 201.66 . The IUPAC name for this compound is 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride .
Molecular Structure Analysis
The InChI code for “6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride” is 1S/C8H11N3O.ClH/c12-8-4-3-7 (10-11-8)6-2-1-5-9-6;/h3-4,6,9H,1-2,5H2, (H,11,12);1H . This indicates the molecular structure of the compound.Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring have been widely used by medicinal chemists to obtain compounds for the treatment of human diseases . They have shown nanomolar activity against CK1γ and CK1ε , suggesting that these kinases could be potential targets.
Mode of Action
The pyrrolidine ring’s different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Biochemical Pathways
The pyrrolidine ring is known to influence various biological activities, suggesting that it may interact with multiple biochemical pathways .
Pharmacokinetics
Modifications of the pyrrolidine ring have been made to optimize the pharmacokinetic profile of related compounds .
Result of Action
Compounds with a pyrrolidine ring have shown a wide range of biological activities, suggesting that this compound may have similar effects .
Action Environment
The structure of the pyrrolidine ring and its substituents can influence its biological activity, suggesting that environmental factors may also play a role .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride involves the reaction of 2-cyanopyridine with pyrrolidine followed by reduction and hydrolysis to yield the final product.", "Starting Materials": [ "2-cyanopyridine", "pyrrolidine", "sodium borohydride", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with pyrrolidine in ethanol to yield 6-(pyrrolidin-2-yl)pyridine.", "Step 2: 6-(pyrrolidin-2-yl)pyridine is reduced with sodium borohydride in ethanol to yield 6-(pyrrolidin-2-yl)pyridin-3-ol.", "Step 3: 6-(pyrrolidin-2-yl)pyridin-3-ol is hydrolyzed with hydrochloric acid in water to yield 6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride." ] } | |
CAS RN |
2044901-56-4 |
Product Name |
6-(pyrrolidin-2-yl)pyridazin-3-ol hydrochloride |
Molecular Formula |
C8H12ClN3O |
Molecular Weight |
201.7 |
Purity |
0 |
Origin of Product |
United States |
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